5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid

• Molecular Formula: C9H13N3O3
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 5-(2-pyrrolidin-1-ylethyl)-1,2,4-oxadiazole-3-carboxylic acid
• InChI: InChI=1S/C9H13N3O3/c13-9(14)8-10-7(15-11-8)3-6-12-4-1-2-5-12/h1-6H2,(H,13,14)
• InChI Key: UNAMLMDWIYZENK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCC2=NC(=NO2)C(=O)O

Description

5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted at the 5-position with a 2-(pyrrolidin-1-yl)ethyl group and a carboxylic acid moiety at the 3-position. The 1,2,4-oxadiazole ring is a privileged scaffold in medicinal chemistry due to its metabolic stability and hydrogen-bonding capabilities.

Preparation Methods

Amidoxime-Based Cyclization

The most traditional method involves the heterocyclization of amidoximes with activated carboxylic acids or their derivatives. This approach, first proposed by Tiemann and Krüger, utilizes amidoximes reacting with acyl chlorides or esters under controlled conditions to form the oxadiazole ring.

Reaction Scheme:

Amidoxime + Acyl chloride or ester → Oxadiazole derivative

Key Conditions:

• Catalysts such as tetrabutylammonium fluoride (TBAF) or pyridine enhance reaction efficiency.
• Reactions typically occur at elevated temperatures (~80°C).
• Use of coupling reagents like EDC, DCC, CDI, TBTU, or T3P to activate carboxylic acids.

Advantages:

• High yields (87-97%) reported.
• Short reaction times (0.5–6 hours).
• Ease of work-up and purification.

Limitations:

• Expensive activating agents.
• Harsh reaction conditions may limit functional group tolerance.

Carboxylic Acid Activation and Cyclization

Another approach involves activating the carboxylic acid component via coupling reagents or converting it into esters (methyl or ethyl esters) before cyclization. The activated intermediates then undergo heterocyclization with amidoximes.

Reaction Conditions:

• Use of coupling agents such as EDC, DCC, CDI, or TBTU.
• Reactions can be performed in organic solvents like dichloromethane or acetonitrile.
• Elevated temperatures or microwave irradiation can accelerate the process.

Advantages:

• Good yields and straightforward purification.
• Compatibility with various substituents on the carboxylic acid.

Microwave-Assisted Synthesis

Microwave-Induced Cyclization

Microwave irradiation has been employed to significantly reduce reaction times and improve yields in heterocyclic synthesis. For example, the heterocyclization of amidoximes with acyl chlorides or carboxylic acid esters under microwave conditions has yielded 1,2,4-oxadiazoles efficiently.

Reaction Conditions:

• Use of NH4F/Al2O3 or K2CO3 as catalysts.
• Reaction temperatures around 80°C.
• Reaction times as short as minutes (e.g., 10 min).

Advantages:

• Short reaction times.
• High yields and simplified purification.
• Environmentally friendly due to reduced solvent use.

One-Pot and Novel Synthetic Strategies

One-Pot Synthesis from Amidoximes and Carboxylic Acids

Recent advancements include one-pot procedures where amidoximes are directly reacted with carboxylic acids in the presence of bases like NaOH or activation reagents like Vilsmeier reagent.

Example:

• NaOH/DMSO medium facilitates the formation of disubstituted oxadiazoles at room temperature over 4–24 hours, with yields ranging from 11% to 90%.

Activation via Vilsmeier Reagent

Activation of carboxylic acids with Vilsmeier reagent allows for efficient cyclization with amidoximes, leading to high-yield synthesis of the target oxadiazole derivative.

Reaction Scheme:

Carboxylic acid + Vilsmeier reagent → Activated intermediate → Cyclization with amidoxime → Oxadiazole

Advantages:

• High yields (61–93%).
• Simplified purification.
• Use of readily available starting materials.

Tandem Reactions and Novel Precursors

Innovative methods involve tandem reactions of nitroalkenes with nitriles and arenes in the presence of superacids (e.g., TfOH), producing oxadiazoles in a single step with high efficiency and short reaction times (~10 min).

Summary of Synthesis Methods

Method	Key Reagents	Conditions	Yield	Advantages	Limitations
Amidoxime + Acyl Chloride	Amidoximes, acyl chlorides	80°C, catalysts (TBAF/pyridine)	87–97%	High yield, short time	Costly reagents, harsh conditions
Carboxylic Acid Activation	Carboxylic acids + coupling reagents	Organic solvents, elevated temp	35–93%	Versatile, scalable	Harsh conditions, purification
Microwave-Assisted Cyclization	Amidoximes + acyl derivatives	Microwave, 80°C, catalysts	Up to 90%	Fast, eco-friendly	Equipment-dependent
One-Pot Synthesis	Amidoximes + carboxylic acids	NaOH/DMSO, room temp	11–90%	Simplified, high yield	Reaction time varies
Vilsmeier Activation	Carboxylic acids + Vilsmeier reagent	Room temperature	61–93%	High efficiency	Reagent cost, specialized conditions
Tandem Reactions	Nitroalkenes + nitriles + arenes	TfOH, 10 min	Up to 90%	Rapid, high yield	Superacid handling

Chemical Reactions Analysis

Types of Reactions

5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the oxadiazole ring or the carboxylic acid group.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and pH levels.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides of the original compound, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies of enzyme inhibition and receptor binding due to its unique structure.

Industry: It may be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid involves its interaction with specific molecular targets. The pyrrolidine ring can interact with various receptors or enzymes, potentially inhibiting their activity. The oxadiazole ring may also play a role in binding to these targets, enhancing the compound’s overall efficacy.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below summarizes key structural analogs, their substituents, molecular weights, and synthesis or activity notes:

Compound Name	Substituent at 5-Position	Molecular Weight	Key Features/Activity	Reference
5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid (Target)	2-(Pyrrolidin-1-yl)ethyl	~239.3 (calc.)	Pyrrolidine enhances basicity and solubility; potential CNS activity due to amine moiety	-
5-(2-Ethoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid	2-Ethoxyphenyl	235.1	Synthesized via ester hydrolysis; aromatic group may limit solubility
5-(Pyridin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid	Pyridin-2-yl	191.1 (calc.)	Pyridine enhances π-π stacking; used in kinase inhibitor design
5-(1,5-Dimethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid	1,5-Dimethylpyrazole	222.2 (calc.)	Pyrazole improves metabolic stability; common in anti-inflammatory agents
5-(2,4,5-Trimethylfuran-3-yl)-1,2,4-oxadiazole-3-carboxylic acid	2,4,5-Trimethylfuran	222.20	Furyl group reduces basicity; may influence bioavailability
5-(1H-Pyrazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid	1H-Pyrazol-3-yl	180.12	Low molecular weight; potential for fragment-based drug discovery

Key Observations:

• Substituent Effects: Pyrrolidine (Target Compound): The tertiary amine in pyrrolidine increases basicity (pKa ~10–11), enhancing water solubility in protonated forms. This contrasts with non-basic substituents like ethoxyphenyl or furan . Pyridine/Pyrazole: Electron-deficient aromatic rings (pyridine, pyrazole) favor interactions with hydrophobic enzyme pockets, as seen in kinase inhibitors . Bulkiness: Bulky groups (e.g., 1,5-dimethylpyrazole) may reduce membrane permeability but improve target specificity .

• Synthesis Routes :

  • The target compound likely follows a route similar to ’s ester hydrolysis (General Procedure-III), replacing ethoxyphenyl with pyrrolidinylethyl precursors .
  • Analogs with aromatic substituents (e.g., pyridyl, phenyl) often utilize Suzuki coupling or cyclization reactions .

Biological Activity

5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid is a compound that belongs to the oxadiazole class, which has garnered significant interest in medicinal chemistry due to its diverse biological activities. This article provides a detailed overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Overview of Oxadiazole Compounds

Oxadiazoles are five-membered heterocyclic compounds containing nitrogen and oxygen atoms. They exhibit a wide range of biological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties . The unique structural features of oxadiazoles make them suitable candidates for drug development.

Anticancer Activity

Recent studies have highlighted the potential of 1,2,4-oxadiazole derivatives in cancer therapy. For instance, compounds similar to 5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid have been shown to induce apoptosis in cancer cells through the activation of the caspase cascade . A study demonstrated that certain oxadiazole derivatives exhibited IC50 values as low as 0.275 µM against various cancer cell lines, indicating potent anticancer properties .

Table 1: Anticancer Activity of Oxadiazole Derivatives

Compound Name	IC50 (µM)	Cancer Cell Line
Compound A	0.275	HEPG2
Compound B	0.420	MCF7
Compound C	1.18	SW1116

Antimicrobial Activity

Oxadiazoles have also been investigated for their antimicrobial properties. Research indicates that modifications to the oxadiazole structure can enhance activity against various pathogens. For example, certain substituted oxadiazoles showed significant antibacterial effects with minimal inhibitory concentrations (MIC) in the low micromolar range .

Antimalarial Activity

The compound's potential as an antimalarial agent has been explored as well. Studies indicate that oxadiazole derivatives targeting the cytochrome bc1 complex exhibit promising antimalarial activity with effective concentrations (EC50) significantly lower than traditional treatments .

The mechanisms by which 5-[2-(Pyrrolidin-1-yl)ethyl]-1,2,4-oxadiazole-3-carboxylic acid exerts its biological effects include:

• Caspase Activation : Induction of apoptosis through caspase activation is a key mechanism for anticancer activity.
• Enzyme Inhibition : Certain derivatives inhibit enzymes such as carbonic anhydrases and histone deacetylases (HDAC), which are crucial in cancer progression and inflammation .
• Targeting Pathogen Metabolism : In antimalarial applications, these compounds disrupt metabolic pathways in malaria parasites .

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of biological activities of oxadiazole derivatives:

• Study on Anticancer Properties : A recent investigation synthesized several oxadiazole derivatives and assessed their cytotoxicity against multiple cancer cell lines. One derivative demonstrated an IC50 value significantly lower than established chemotherapeutics like doxorubicin .
• Antimicrobial Evaluation : Another study evaluated a series of 5-substituted oxadiazoles for their antibacterial properties against Gram-positive and Gram-negative bacteria. The results indicated that specific substitutions greatly enhanced antimicrobial efficacy .